1-Nitro-2,4,6-triisopropylbenzene
Overview
Description
1-Nitro-2,4,6-triisopropylbenzene is a chemical compound with the linear formula C15H23NO2 . It has a molecular weight of 249.356 and is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with three isopropyl groups and one nitro group attached . The exact positions of these groups on the benzene ring would need to be confirmed through further analysis.Physical and Chemical Properties Analysis
This compound has a molecular weight of 249.356 . Other physical and chemical properties such as boiling point, melting point, and solubility would need to be determined experimentally.Scientific Research Applications
Dielectric Properties and Complex Formation
- Dielectric Anisotropy in Homochiral Nickel(II) Complexes : A study on a homochiral trinuclear nickel(II) complex, involving a similar tri-substituted benzene compound, reveals significant dielectric anisotropy. This property is crucial in materials science, particularly in the development of advanced dielectrics for electronic components (Fu et al., 2007).
Crystallography and Molecular Structure
Structural Analysis of Nitroaromatic Compounds : The crystal structure of 1,3,5-triisopropyl-2-nitrobenzene provides insights into the molecular arrangement and intermolecular interactions of such compounds, contributing to the understanding of their chemical and physical behaviors (Ridder et al., 1993).
Crystal Engineering and Nitro Group Recognition : Research on the recognition properties of the nitro group in 1,3,5-trinitrobenzene highlights its role in crystal engineering. Understanding these interactions helps in the design of materials with desired properties (Robinson et al., 2000).
Energetic Materials
High Energy Materials (HEMs) Synthesis : Studies on the synthesis of energetic compounds involving nitrobenzene derivatives, such as 1-(2-nitroxyethylnitramino)-2,4,6-trinitrobenzene, are essential in the field of high-energy materials, offering potential applications in explosives and propellants (Badgujar et al., 2008).
Nitration in Energetic Compounds : Understanding the nitration process in energetic compounds is critical for designing materials with specific properties. The nitro group's role in these compounds, such as in 1,3,5-triamino-2,4,6-trinitrobenzene, is pivotal for their performance as energetic materials (Luo et al., 2022).
Environmental Applications
Biodegradation of Nitroaromatic Compounds : Research on the microbial degradation of nitroaromatic compounds, including those structurally related to 1-nitro-2,4,6-triisopropylbenzene, is crucial in bioremediation strategies. Such studies help in developing methods to reduce environmental pollution caused by these compounds (Spain, 2013).
Photocatalytic Degradation for Environmental Remediation : Studies on the photocatalytic degradation of nitroaromatic compounds, such as 2,4,6-trinitrotoluene, demonstrate the potential of this method in breaking down environmental pollutants. This approach can be applied to similar compounds for environmental cleanup (Dillert et al., 1995).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2-nitro-1,3,5-tri(propan-2-yl)benzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO2/c1-9(2)12-7-13(10(3)4)15(16(17)18)14(8-12)11(5)6/h7-11H,1-6H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGBSHFPGPYKJJD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=C(C(=C1)C(C)C)[N+](=O)[O-])C(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30350404 | |
Record name | Benzene, 1,3,5-tris(1-methylethyl)-2-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30350404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13402-31-8 | |
Record name | Benzene, 1,3,5-tris(1-methylethyl)-2-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30350404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-NITRO-2,4,6-TRIISOPROPYLBENZENE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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